Cas no 864754-14-3 (1H-1,4-Diazepine-1-carboxylicacid, hexahydro-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]-,1,1-dimethylethyl ester)

• Product Name: 1H-1,4-Diazepine-1-carboxylicacid, hexahydro-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]-,1,1-dimethylethyl ester
• CAS No: 864754-14-3
• MF: C₂₃H₃₅BN₂O₅
• MW: 430.345406770706
• CID: 718686
• PubChem ID: 17749918
• Update Time: 2025-04-19

1H-1,4-Diazepine-1-carboxylicacid, hexahydro-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-carboxylicacid, hexahydro-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]-,1,1-dimethylethyl ester
• 1H-1,4-Diazepine-1-carboxylicacid, hexahydro-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]-,1,1-dimethylethyl es
• 4-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-BENZOYL]-[1,4]DIAZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]-1,4-diazepane-1-carboxylate
• CID 17749918
• 864754-14-3
• DTXSID60590078
• tert-butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C23H35BN2O5/c1-21(2,3)29-20(28)26-14-8-13-25(15-16-26)19(27)17-9-11-18(12-10-17)24-30-22(4,5)23(6,7)31-24/h9-12H,8,13-16H2,1-7H3
• InChI Key： SSAVSFMVAQYPMG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C(N2CCN(C(=O)OC(C)(C)C)CCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 430.26400
• Monoisotopic Mass: 430.264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2

Experimental Properties

• PSA: 68.31000
• LogP: 2.94460